Cas no 329257-09-2 (3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo2.2.1Hept-5-Ene-2-Carboxylicacid)

• Product Name: 3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo2.2.1Hept-5-Ene-2-Carboxylicacid
• CAS No: 329257-09-2
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 3071926
• PubChem ID: 3133169
• Update Time: 2025-10-28

3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo2.2.1Hept-5-Ene-2-Carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3-((2-Hydroxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• 3-[(2-hydroxyphenyl)carbamoyl]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• AKOS016340762
• TimTec1_006826
• 329257-09-2
• Oprea1_346138
• 3-((2-Hydroxyphenyl)carbamoyl)bicyclo[2.2.1]hept-5-ene-2-carboxylicacid
• EU-0017146
• MFCD06799404
• STK739544
• AKOS000301177
• SR-01000507059-1
• HMS1553G06
• SR-01000507059
• 3-(2-hydroxy-phenylcarbamoyl)-bicyclo[
• 3-(2-Hydroxy-phenylcarbamoyl)-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• Oprea1_685384
• 3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo2.2.1Hept-5-Ene-2-Carboxylicacid

• Inchi： 1S/C15H15NO4/c17-11-4-2-1-3-10(11)16-14(18)12-8-5-6-9(7-8)13(12)15(19)20/h1-6,8-9,12-13,17H,7H2,(H,16,18)(H,19,20)
• InChI Key： ZSIOTNRWXQEMDQ-UHFFFAOYSA-N
• SMILES： OC(C1C(C(NC2C=CC=CC=2O)=O)C2C=CC1C2)=O

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.6Ų

3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo2.2.1Hept-5-Ene-2-Carboxylicacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo2.2.1Hept-5-Ene-2-Carboxylicacid

3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo[2.2.1]Hept-5-Ene-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 329257-09-2, known as 3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo[2.2.1]Hept-5-Ene-2-Carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and the presence of a hydroxyl group, which contribute to its intriguing chemical properties and potential biological activities.

CAS No 329257-09-2 refers to a specific entry in the Chemical Abstracts Service registry, which uniquely identifies this compound within the vast landscape of known chemical substances. The name 3-(2-Hydroxy-Phenylcarbamoyl)-Bicyclo[2.2.1]Hept-5-Ene-2-Carboxylic Acid provides a detailed description of its molecular structure, highlighting the presence of a bicyclo[2.2.1] system, a hydroxyl group attached to a phenyl ring, and a carboxylic acid moiety.

The bicyclo[2.2.1] system is a key structural feature of this compound, contributing to its rigidity and stability. This type of bicyclic structure is often associated with unique pharmacokinetic properties, making it an interesting candidate for drug design and development. Recent studies have explored the potential of such bicyclic compounds in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

The hydroxyl group attached to the phenyl ring introduces additional complexity to the molecule's interactions with biological systems. Hydroxyl groups are known to participate in hydrogen bonding, which can significantly influence the compound's solubility, bioavailability, and binding affinity to target molecules. Researchers have recently investigated how such functional groups can be optimized to enhance drug efficacy while minimizing off-target effects.

In terms of synthesis, this compound can be prepared through a variety of methods, including multi-component reactions and stepwise synthesis strategies. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective routes to construct the bicyclic core and functionalize it with the desired substituents.

The carboxylic acid group present in this molecule plays a crucial role in its chemical reactivity and biological activity. Carboxylic acids are versatile functional groups that can participate in various biochemical reactions, including esterification and amide bond formation. These properties make them valuable in drug delivery systems and bioconjugation technologies.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders. Its unique combination of structural features makes it an attractive candidate for further exploration in preclinical models.

In conclusion, 3-(Hydroxy-Phenylcarbamoyl)-Bicyclo[2.1]Hept-5-Ene-Carboxylic Acid, identified by CAS No 3297-09-, represents a promising area of research at the intersection of organic chemistry and pharmacology.